Cas no 1211504-82-3 (3-(Morpholinomethyl)benzenethiol)

• Product Name: 3-(Morpholinomethyl)benzenethiol
• CAS No: 1211504-82-3
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• MDL: MFCD18453501
• CID: 5231149
• Update Time: 2026-03-07

3-(Morpholinomethyl)benzenethiol Chemical and Physical Properties

Names and Identifiers

• 3-(Morpholinomethyl)benzenethiol
• 3-[(4-Morpholino)methyl]thiophenol
• 3-(morpholin-4-ylmethyl)benzenethiol
• 3-(MORPHOLIN-4-YLMETHYL)BENZENE-1-THIOL

• MDL： MFCD18453501
• Inchi： 1S/C11H15NOS/c14-11-3-1-2-10(8-11)9-12-4-6-13-7-5-12/h1-3,8,14H,4-7,9H2
• InChI Key： PUTFUTWIXWFGGS-UHFFFAOYSA-N
• SMILES： SC1=CC=CC(=C1)CN1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 1.5
• Topological Polar Surface Area: 13.5

Additional information on 3-(Morpholinomethyl)benzenethiol

Professional Introduction to 3-(Morpholinomethyl)benzenethiol (CAS No. 1211504-82-3)

3-(Morpholinomethyl)benzenethiol, identified by the Chemical Abstracts Service Number (CAS No.) 1211504-82-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of aromatic thioethers and features a unique structural motif that has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both a morpholine moiety and a benzenethiol group imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The Morpholinomethyl group is known for its ability to enhance solubility and metabolic stability, which are critical factors in drug design. This feature is particularly relevant in the development of bioavailable pharmaceuticals, where poor solubility can significantly limit therapeutic efficacy. Additionally, the benzenethiol moiety serves as a versatile handle for further functionalization, enabling the construction of intricate molecular architectures. These attributes have positioned 3-(Morpholinomethyl)benzenethiol as a key building block in synthetic organic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of thioether derivatives, including 3-(Morpholinomethyl)benzenethiol. Research has indicated that this compound may exhibit interesting biological activities, particularly in the context of modulating enzyme function and receptor interactions. For instance, studies have suggested that derivatives of benzenethiols can interact with various biological targets, leading to potential therapeutic effects. The morpholine substituent further contributes to this pharmacological landscape by influencing the compound's overall pharmacokinetic profile.

One of the most compelling aspects of 3-(Morpholinomethyl)benzenethiol is its utility in the synthesis of novel drug candidates. The benzenethiol group can be readily modified through various chemical transformations, such as oxidation to form sulfoxides or sulfones, or coupling reactions with other heterocyclic compounds. These modifications have opened up numerous possibilities for creating structurally diverse molecules with tailored biological properties. Moreover, the morpholine moiety provides stability against metabolic degradation, making it an attractive scaffold for long-acting pharmaceuticals.

The intersection of computational chemistry and experimental pharmacology has further enhanced our understanding of 3-(Morpholinomethyl)benzenethiol. Advanced computational methods have been employed to predict the binding affinity and interaction patterns of this compound with biological targets. These insights have guided the design of more effective derivatives and have accelerated the drug discovery process. Additionally, high-throughput screening techniques have been utilized to identify novel applications for this compound in various therapeutic areas.

In conclusion, 3-(Morpholinomethyl)benzenethiol (CAS No. 1211504-82-3) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and versatile reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.